Cas no 144167-57-7 (1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester)

1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester structure
144167-57-7 structure
Product Name:1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester
CAS No:144167-57-7
MF:C8H10N2O4
MW:198.176002025604
MDL:MFCD09033063
CID:108645
PubChem ID:29934441
Update Time:2025-04-18

1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester
    • 2-O-ethyl 5-O-methyl 1H-imidazole-2,5-dicarboxylate
    • 2-CARBETHOXY-4-CARBOMETHOXYIMIDAZOLE
    • O2-ethyl O4-methyl 1H-imidazole-2,4-dicarboxylate
    • AKOS006332274
    • 2-CARBOETHOXY-4-CARBOMETHOXYIMIDAZOLE
    • 2-Ethyl4-methyl1H-imidazole-2,4-dicarboxylate
    • 2-Ethyl 5-methyl 1H-imidazole-2,5-dicarboxylate
    • DTXSID20652282
    • 144167-57-7
    • 2-Ethyl 4-methyl 1H-imidazole-2,4-dicarboxylate
    • 1H-Imidazole-2,5-dicarboxylic acid, 2-ethyl 5-methyl ester
    • MDL: MFCD09033063
    • Inchi: 1S/C8H10N2O4/c1-3-14-8(12)6-9-4-5(10-6)7(11)13-2/h4H,3H2,1-2H3,(H,9,10)
    • InChI Key: YKAOYBOOEFKHFU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=NC=C(C(=O)OC)N1)=O

Computed Properties

  • Exact Mass: 198.0641
  • Monoisotopic Mass: 198.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 81.3Ų

Experimental Properties

  • PSA: 81.28

1H-Imidazole-2,5-dicarboxylicacid, 2-ethyl 5-methyl ester Pricemore >>

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